7-(2,4-Dichlorophenyl)-5-fluorosulfonyloxy-2-oxo-1,3-benzoxathiole

• IUPAC Name: 7-(2,4-dichlorophenyl)-5-fluorosulfonyloxy-2-oxo-1,3-benzoxathiole
• InChI: InChI=1S/C13H5Cl2FO5S2/c14-6-1-2-8(10(15)3-6)9-4-7(21-23(16,18)19)5-11-12(9)20-13(17)22-11/h1-5H
• InChI Key: DCZLJVVOAWBXMP-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=C(C=C1Cl)Cl)C2=C3C(=CC(=C2)OS(=O)(=O)F)SC(=O)O3
• Molecular Formula: C13H5Cl2FO5S2
• Molecular Weight: 395.2 g/mol

Description

7-(2,4-Dichlorophenyl)-5-fluorosulfonyloxy-2-oxo-1,3-benzoxathiole is a chemical compound that has gained significant attention in scientific research due to its potential therapeutic applications. This compound is also known as DFB, and it is a member of the benzoxathiole family. DFB has been synthesized using various methods, and its mechanism of action has been studied extensively.

Mechanism of Action

The mechanism of action of DFB is complex and involves multiple pathways. DFB has been shown to inhibit the activity of various enzymes, including histone deacetylases (HDACs), cyclooxygenases (COXs), and protein kinases. By inhibiting these enzymes, DFB can modulate various signaling pathways and cellular processes, leading to its therapeutic effects.
Biochemical and Physiological Effects
DFB has been shown to have various biochemical and physiological effects, including anti-inflammatory, anti-cancer, and anti-diabetic effects. In cancer research, DFB has been shown to induce apoptosis, inhibit angiogenesis, and reduce the metastasis of cancer cells. In inflammation research, DFB has been shown to reduce the levels of inflammatory cytokines, such as TNF-α and IL-6. In diabetes research, DFB has been shown to improve insulin sensitivity and reduce blood glucose levels.

Advantages and Limitations for Lab Experiments

DFB has several advantages for lab experiments, including its stability, solubility, and specificity. DFB is stable under various conditions and can be easily dissolved in organic solvents. DFB also has high specificity for its target enzymes, making it a useful tool for studying various signaling pathways. However, DFB also has some limitations, including its potential toxicity and off-target effects. Therefore, careful dose-response studies and toxicity assessments are necessary when using DFB in lab experiments.

Future Directions

DFB has shown promising results in various scientific research fields, and there are several future directions for its development. One potential direction is the development of DFB derivatives with improved specificity and potency. Another direction is the investigation of DFB's potential therapeutic applications in other diseases, such as neurodegenerative diseases and cardiovascular diseases. Additionally, more studies are needed to understand the safety and toxicity of DFB, which can lead to the development of safer and more effective drugs.

Synthesis Methods

DFB can be synthesized using various methods, including the reaction of 2,4-dichlorophenol with sodium hydride, followed by the reaction with 2-chlorosulfonyl chloride and potassium carbonate. Another method involves the reaction of 2,4-dichlorophenol with sodium hydride, followed by the reaction with 2-fluorosulfonyl chloride and potassium carbonate. Both methods result in the formation of DFB.

Scientific Research Applications

DFB has been studied for its potential therapeutic applications in various diseases, including cancer, inflammation, and diabetes. In cancer research, DFB has been shown to inhibit the growth of cancer cells by inducing cell death and reducing tumor size. Inflammation research has demonstrated that DFB can reduce the levels of inflammatory cytokines and improve the symptoms of inflammatory diseases. In diabetes research, DFB has been shown to improve insulin sensitivity and reduce blood glucose levels.